Cas no 681273-37-0 (1-benzyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole)

• Product Name: 1-benzyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole
• CAS No: 681273-37-0
• MF: C₂₃H₂₁NS
• MW: 343.48454451561
• CID: 5796947
• Update Time: 2025-05-26

1-benzyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-((3-methylbenzyl)thio)-1H-indole
• 1H-Indole, 3-[[(3-methylphenyl)methyl]thio]-1-(phenylmethyl)-
• 1-benzyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole

• Inchi： 1S/C23H21NS/c1-18-8-7-11-20(14-18)17-25-23-16-24(15-19-9-3-2-4-10-19)22-13-6-5-12-21(22)23/h2-14,16H,15,17H2,1H3
• InChI Key： MKVUHAHSCDUNPI-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=CC=C2)C(SCC2=CC=CC(C)=C2)=C1

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 540.0±45.0 °C(Predicted)

Additional information on 1-benzyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole

1-Benzyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole (CAS No. 681273-37-0): A Comprehensive Overview

The compound 1-benzyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole, identified by the CAS registry number 681273-37-0, is a complex organic molecule belonging to the indole family. Indole derivatives have garnered significant attention in the fields of medicinal chemistry and pharmacology due to their diverse biological activities and structural versatility. This particular compound, with its unique substitution pattern, has been the subject of recent research, particularly in the context of its potential applications in drug discovery and materials science.

The molecular structure of 1-benzyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole consists of an indole ring system, which is a bicyclic structure comprising a benzene ring fused to a pyrrole ring. The indole moiety is further substituted at the 1-position with a benzyl group and at the 3-position with a (3-methylphenyl)methylsulfanyl group. These substituents contribute significantly to the compound's chemical properties, including its solubility, stability, and reactivity. The presence of sulfur in the methylsulfanyl group introduces additional electronic effects, which can influence the compound's interactions with biological systems.

Recent studies have explored the synthesis of this compound through various routes, including Suzuki coupling reactions and Stille cross-coupling methodologies. These methods have enabled researchers to efficiently construct the indole framework and introduce the desired substituents with high precision. The optimization of synthetic protocols has been a key focus, particularly in terms of yield improvement and scalability for potential large-scale production.

In terms of biological activity, 1-benzyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole has demonstrated promising results in preliminary assays targeting various disease states. For instance, research conducted in 2022 highlighted its potential as an anticancer agent, where it exhibited selective cytotoxicity against several human cancer cell lines. The compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis suggests its potential as a lead compound for drug development.

Beyond its pharmacological applications, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in applications such as light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in computational chemistry have provided deeper insights into its electronic structure, paving the way for further exploration in this domain.

The synthesis and characterization of 1-benzyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole have been documented in several peer-reviewed journals, reflecting its growing importance in both academic and industrial research settings. Its inclusion in databases such as PubChem and ChemSpider has facilitated access to its structural and physicochemical data, further enhancing its utility for researchers worldwide.

In conclusion, 1-benzyl-3-{(3-methylphenyl)methylsulfanyl}-1H-indole (CAS No. 681273-37-0) represents a valuable addition to the repertoire of indole derivatives with diverse applications across multiple disciplines. As ongoing research continues to uncover its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.